Cas no 1220890-23-2 (Charantadiol A)

• Product Name: Charantadiol A
• CAS No: 1220890-23-2
• Molecular Formula: C₃₀H₄₆O₃
• Molecular Weight: 454.684449672699
• CID: 2087241
• PubChem ID: 90677199

Charantadiol A Properties

Names and Identifiers

• Charantadiol A
• HY-N9491
• AKOS040760321
• CHEMBL3264664
• CS-0181916
• 1220890-23-2
• DA-62257
• (1R,4S,5S,8R,9R,12S,13S,16S)-5,9,17,17-Tetramethyl-8-[(2R,4E)-6-methylhepta-4,6-dien-2-yl]-18-oxapentacyclo[10.5.2.01,13.04,12.05,9]nonadec-2-ene-16,19-diol
• FS-7814

• InChIKey： SOYAGUJRHLJJFJ-FBEBMSKOSA-N
• Inchi： InChI=1S/C30H46O3/c1-19(2)9-8-10-20(3)21-13-15-28(7)22-14-16-30-23(11-12-24(31)26(30,4)5)29(22,25(32)33-30)18-17-27(21,28)6/h8-9,14,16,20-25,31-32H,1,10-13,15,17-18H2,2-7H3/b9-8+/t20-,21-,22+,23+,24+,25-,27-,28+,29+,30-/m1/s1
• SMILES： C=C(C)/C=C/C[C@@H](C)[C@H]1CC[C@@]2(C)[C@@H]3C=C[C@@]45[C@@H](CC[C@@H](C4(C)C)O)[C@@]3(CC[C@]12C)[C@H](O)O5

Computed Properties

• Exact Mass: 454.34469533g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 454.34469533g/mol
• Heavy Atom Count: 33
• Complexity: 887
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins